Cas no 2411235-22-6 (N-(3-hydroxy-4-phenylbutan-2-yl)prop-2-enamide)

• Product Name: N-(3-hydroxy-4-phenylbutan-2-yl)prop-2-enamide
• CAS No: 2411235-22-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5974839
• PubChem ID: 146094332
• Update Time: 2025-06-18

N-(3-hydroxy-4-phenylbutan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-4-phenylbutan-2-yl)prop-2-enamide
• EN300-26574631
• 2411235-22-6
• Z3766088105

• Inchi： 1S/C13H17NO2/c1-3-13(16)14-10(2)12(15)9-11-7-5-4-6-8-11/h3-8,10,12,15H,1,9H2,2H3,(H,14,16)
• InChI Key： FXRBXQVNLLZOFD-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CC=1)C(C)NC(C=C)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(3-hydroxy-4-phenylbutan-2-yl)prop-2-enamide

Professional Introduction to N-(3-hydroxy-4-phenylbutan-2-yl)prop-2-enamide (CAS No. 2411235-22-6)

N-(3-hydroxy-4-phenylbutan-2-yl)prop-2-enamide (CAS No. 2411235-22-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, characterized by its hydroxy and phenyl substituents, presents a promising scaffold for the development of novel therapeutic agents.

The molecular structure of N-(3-hydroxy-4-phenylbutan-2-yl)prop-2-enamide incorporates a β-ketoamide moiety, which is known to exhibit a wide range of biological interactions. The presence of the hydroxyl group at the third carbon and the phenyl ring at the fourth carbon enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. This structural feature has been leveraged in recent studies to explore its potential as a precursor for more complex molecules with enhanced pharmacological properties.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes involved in metabolic pathways relevant to human health. N-(3-hydroxy-4-phenylbutan-2-yl)prop-2-enamide has been identified as a promising candidate due to its ability to modulate the activity of enzymes such as acetyl-CoA carboxylase and fatty acid synthase. These enzymes play critical roles in lipid metabolism, and their inhibition has been associated with beneficial effects in conditions such as obesity and type 2 diabetes.

Recent research has demonstrated that derivatives of N-(3-hydroxy-4-phenylbutan-2-yl)prop-2-enamide exhibit potent anti-inflammatory properties. Studies have shown that these compounds can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This effect is attributed to their ability to modulate signaling pathways involving nuclear factor kappa B (NFκB), a key transcription factor in inflammation. The anti-inflammatory potential of this compound makes it a valuable candidate for the development of novel therapeutics for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-(3-hydroxy-4-phenylbutan-2-yl)prop-2-enamide involves multi-step organic reactions, including condensation, reduction, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for large-scale production, which is essential for both preclinical and clinical studies.

The pharmacokinetic properties of N-(3-hydroxy-4-phenylbutan-2-y)l prop-bromozenamide have been extensively studied to optimize its bioavailability and therapeutic efficacy. Preliminary pharmacokinetic studies indicate that this compound exhibits moderate oral bioavailability with a favorable half-life, suggesting its potential for systemic administration. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes, revealing that it undergoes minimal degradation under physiological conditions.

In conclusion, N-(3-hydroxy-benzylenzophenylethanolamine propylene amide) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further development into novel therapeutic agents. Continued research into its pharmacological properties, synthetic pathways, and clinical applications will be essential in realizing its full potential in addressing various human health challenges.